Cas no 370-06-9 (1,1,1-trifluoro-3-(pyridin-2-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(pyridin-2-yl)propan-2-one
• CAS No: 370-06-9
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• MDL: MFCD00487346
• CID: 320636
• PubChem ID: 255099
• Update Time: 2025-06-14

1,1,1-trifluoro-3-(pyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1,1,1-trifluoro-3-(2-pyridinyl)-
• 1,1,1-trifluoro-3-pyridin-2-ylpropan-2-one
• 1,1,1-trifluoro-3-(pyridin-2-yl)propan-2-one
• BS-28292
• NSC80336
• EN300-95551
• FBFSOQRAFJFAAK-UHFFFAOYSA-N
• SB53480
• AKOS009313026
• SCHEMBL2205706
• 370-06-9
• trifluoroacetonylpyridine
• NSC-80336
• DTXSID30292097
• CHEMBL293309

• MDL： MFCD00487346
• Inchi： 1S/C8H6F3NO/c9-8(10,11)7(13)5-6-3-1-2-4-12-6/h1-4H,5H2
• InChI Key： FBFSOQRAFJFAAK-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 189.04018
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Additional information on 1,1,1-trifluoro-3-(pyridin-2-yl)propan-2-one

Comprehensive Overview of 1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-one (CAS No. 370-06-9): Properties, Applications, and Industry Insights

1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-one (CAS No. 370-06-9) is a fluorinated organic compound featuring a pyridine ring and a trifluoromethyl ketone moiety. This unique structure endows it with remarkable chemical properties, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The presence of both fluorine atoms and a heterocyclic pyridine group enhances its reactivity and selectivity, which is why it has garnered significant attention in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds like 1,1,1-trifluoro-3-(pyridin-2-yl)propan-2-one has surged due to their applications in drug discovery and advanced materials. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing focus on targeted therapies and precision medicine. The compound’s ability to modulate electronic and steric properties makes it a key player in the design of enzyme inhibitors and receptor modulators.

From an industrial perspective, CAS No. 370-06-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, manufacturers are exploring eco-friendly methods to produce such fluorinated derivatives. Questions like "How can fluorinated intermediates be synthesized with minimal waste?" or "What are the alternatives to traditional halogenation processes?" are frequently searched in scientific databases and AI-driven research tools, reflecting the industry’s shift toward sustainability.

The compound’s physicochemical properties—such as its melting point, solubility, and stability—are critical for laboratory and industrial applications. For instance, its lipophilicity, enhanced by the trifluoromethyl group, improves membrane permeability in drug candidates. This aligns with the trending topic of bioavailability optimization, a hot keyword in pharmaceutical R&D circles. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for end-use applications.

Another area of interest is the compound’s utility in material science, particularly in the development of fluorinated polymers and liquid crystals. These materials are pivotal in electronics, optics, and coatings, where thermal stability and chemical resistance are paramount. Searches such as "Fluorinated pyridine derivatives in OLEDs" or "High-performance materials from trifluoromethyl ketones" highlight the intersection of this compound with cutting-edge technologies.

In summary, 1,1,1-trifluoro-3-(pyridin-2-yl)propan-2-one (CAS No. 370-06-9) is a versatile compound with broad applications across multiple industries. Its relevance to drug development, sustainable chemistry, and advanced materials ensures its continued prominence in scientific literature and industrial workflows. As research evolves, this compound is likely to remain a focal point for innovations addressing global challenges in healthcare and technology.